Cas no 1314715-61-1 (1-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 1314715-61-1
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 5855902
• PubChem ID: 84799048
• Update Time: 2025-06-07

1-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carbonitrile
• EN300-1911399
• 1314715-61-1

• Inchi： 1S/C10H8BrNO/c11-7-1-2-8(9(13)5-7)10(6-12)3-4-10/h1-2,5,13H,3-4H2
• InChI Key： HCZIXCJYICWTDW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1(C#N)CC1

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44Ų

Additional information on 1-(4-bromo-2-hydroxyphenyl)cyclopropane-1-carbonitrile

1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile: An Overview of a Promising Compound (CAS No. 1314715-61-1)

1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile (CAS No. 1314715-61-1) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This article aims to provide a comprehensive overview of the compound, including its synthesis, properties, and current research developments.

The chemical structure of 1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile is characterized by a cyclopropane ring attached to a substituted phenyl group and a cyano group. The presence of the bromine atom and the hydroxyl group on the phenyl ring imparts specific reactivity and functional properties to the molecule, making it an interesting candidate for further investigation.

Synthesis and Preparation

The synthesis of 1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile typically involves several steps, starting with the preparation of the key intermediates. One common approach is to begin with 4-bromo-2-hydroxybenzaldehyde, which can be obtained through the bromination of salicylaldehyde. The aldehyde is then converted into a nitrile derivative through a series of reactions, including condensation with an appropriate nitrile reagent and subsequent cyclization to form the cyclopropane ring.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield. This method not only simplifies the synthetic process but also enhances the scalability for industrial applications.

Physical and Chemical Properties

1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile exhibits several notable physical and chemical properties that contribute to its potential utility. The compound is a white crystalline solid with a melting point of approximately 95°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The presence of the cyano group imparts strong electron-withdrawing properties to the molecule, which can influence its reactivity in various chemical reactions. Additionally, the bromine atom on the phenyl ring provides a handle for further functionalization through substitution reactions, making it a versatile building block for more complex molecules.

Biological Activity and Applications

1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile has shown promising biological activity in several areas of research. One notable application is in the field of medicinal chemistry, where it has been investigated as a potential lead compound for drug development. Studies have demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines, particularly those derived from breast and lung cancers.

A recent study published in Cancer Research in 2023 evaluated the mechanism of action of 1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile. The results indicated that it selectively targets key signaling pathways involved in cell proliferation and apoptosis, thereby inhibiting tumor growth. Furthermore, preliminary studies have shown that this compound has low toxicity towards normal cells, suggesting its potential as a safer therapeutic agent.

Beyond its anticancer properties, 1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile has also been explored for its antimicrobial activity. Research published in the Journal of Antibiotics in 2023 reported that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death.

Molecular Modeling and Computational Studies

To gain deeper insights into the molecular behavior and interactions of 1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile, computational studies have been conducted using molecular dynamics simulations and quantum mechanical calculations. These studies have provided valuable information on the conformational flexibility, electronic structure, and binding interactions of the molecule with various biological targets.

A computational study published in Computational Chemistry in 2023 used molecular docking techniques to predict the binding mode of 1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile with key enzymes involved in cancer cell proliferation. The results suggested that this compound forms stable complexes with these enzymes through hydrogen bonding and hydrophobic interactions, thereby inhibiting their catalytic activity.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile highlights its potential as a valuable compound with diverse applications in medicinal chemistry and materials science. Further studies are needed to optimize its synthetic routes, enhance its biological activity, and evaluate its safety profile for clinical use.

In conclusion, 1-(4-Bromo-2-Hydroxyphenyl)cyclopropane-1-carbonitrile (CAS No. 1314715-61-1) represents an exciting area of research with promising implications for drug discovery and development. Its unique chemical structure and multifaceted biological activities make it an important target for continued investigation by scientists and researchers worldwide.